Cas no 86663-01-6 (N-(4-methyl-6-phenylpyridazin-3-yl)butane-1,4-diamine dihydrochloride)

• Product Name: N-(4-methyl-6-phenylpyridazin-3-yl)butane-1,4-diamine dihydrochloride
• CAS No: 86663-01-6
• MF: C₁₅H₂₂Cl₂N₄
• MW: 329.267981052399
• CID: 1854540
• PubChem ID: 6410652
• Update Time: 2025-04-21

N-(4-methyl-6-phenylpyridazin-3-yl)butane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-6-phenylpyridazin-3-yl)butane-1,4-diamine dihydrochloride
• N'-(4-methyl-6-phenylpyridazin-3-yl)butane-1,4-diamine,dihydrochloride
• 86663-01-6
• CM 30487
• 1,4-Butanediamine, N-(4-methyl-6-phenyl-3-pyridazinyl)-, dihydrochloride, hydrate
• N-(4-Methyl-6-phenyl-3-pyridazinyl)-1,4-butanediamine dihydrochloride hydrate
• 3-((4-Aminobutyl)amino)-4-methyl-6-phenylpyridazine dihydrochloride hydrate
• DTXSID50235744
• DTXCID80158235

• Inchi： 1S/C15H20N4.2ClH/c1-12-11-14(13-7-3-2-4-8-13)18-19-15(12)17-10-6-5-9-16;;/h2-4,7-8,11H,5-6,9-10,16H2,1H3,(H,17,19);2*1H
• InChI Key： YUNISNGIGFBFJU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1=C(C)C=C(C2C=CC=CC=2)N=N1)CCCCN

Computed Properties

• Exact Mass: 328.1221521Da
• Monoisotopic Mass: 328.1221521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų